Cas no 40107-11-7 (4-Hydroxy-7-nitroquinoline-3-carboxylic Acid)

• Product Name: 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid
• CAS No: 40107-11-7
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• MDL: MFCD12922869
• CID: 925317
• PubChem ID: 328530
• Update Time: 2025-11-01

4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-nitro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 7-nitro-4-oxo-1H-quinoline-3-carboxylic acid
• 4-HYDROXY-7-NITROQUINOLINE-3-CARBOXYLIC ACID
• AS-42325
• 40107-11-7
• CHEMBL139244
• 7-nitro-4-oxidanylidene-1H-quinoline-3-carboxylic acid
• NSC-307164
• A828743
• BDBM50404701
• SCHEMBL11528060
• SCHEMBL7687461
• SB69938
• CS-0452108
• AKOS005142450
• MFCD12922869
• EN300-148303
• NSC307164
• DTXSID20960556
• 4-HYDROXY-7-NITROQUINOLINE-3-CARBOXYLICACID
• DB-111055
• 4-Hydroxy-7-nitro-3-quinolinecarboxylic acid
• 51726-79-5
• 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid

• MDL： MFCD12922869
• Inchi： 1S/C10H6N2O5/c13-9-6-2-1-5(12(16)17)3-8(6)11-4-7(9)10(14)15/h1-4H,(H,11,13)(H,14,15)
• InChI Key： HGHKRTOZDXYURD-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CNC2C=C(C=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.02767130g/mol
• Monoisotopic Mass: 234.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 112Ų

4-Hydroxy-7-nitroquinoline-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid

Comprehensive Overview of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid (CAS No. 40107-11-7): Properties, Applications, and Research Insights

4-Hydroxy-7-nitroquinoline-3-carboxylic Acid (CAS 40107-11-7) is a specialized nitroquinoline derivative with a unique molecular structure that combines a hydroxy group, a nitro group, and a carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery and its role in enzyme inhibition studies. Researchers are particularly interested in its structure-activity relationship (SAR), which influences its interactions with biological targets.

The chemical properties of 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid include a molecular weight of 234.17 g/mol and a melting point range of 240–245°C. Its solubility profile—moderate in polar solvents like DMSO and methanol but limited in water—makes it suitable for organic synthesis applications. The presence of both electron-withdrawing (nitro group) and electron-donating (hydroxy group) substituents on the quinoline backbone contributes to its redox-active behavior, a feature explored in catalysis research.

Recent studies highlight its utility in designing fluorescent probes for detecting reactive oxygen species (ROS), aligning with the growing demand for biomedical imaging tools. This application leverages the compound’s nitro-to-amine reduction pathway, which produces a detectable fluorescence signal. Such innovations address trending topics like early disease diagnosis and personalized medicine, frequently searched in AI-driven literature databases.

In material science, 40107-11-7 serves as a precursor for coordination polymers due to its bifunctional (carboxylate and hydroxy) chelating ability. These polymers are investigated for gas storage and molecular sensing, topics ranking high in nanotechnology-related searches. The compound’s aromatic stacking properties further enable the development of organic semiconductors, a hotspot in renewable energy research.

From a synthetic chemistry perspective, 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid is pivotal in multicomponent reactions (MCRs), a green chemistry approach reducing waste generation. Its regioselective functionalization allows derivatization at C-3 (carboxylic acid) or C-4 (hydroxy group), answering frequent queries about site-specific modifications in heterocyclic systems. Patent analyses reveal its inclusion in antimicrobial agent formulations, though non-clinical studies dominate current literature.

Environmental and toxicity profiling of CAS 40107-11-7 remains an active area, with computational models (QSAR) predicting low ecotoxicity. This aligns with industry demands for sustainable chemicals, a key term in SEO-optimized scientific content. Storage recommendations emphasize protection from light due to the nitro group’s photolability, a detail often queried by laboratory personnel.

In summary, 4-Hydroxy-7-nitroquinoline-3-carboxylic Acid bridges medicinal chemistry, material science, and analytical applications. Its versatility underlines why it ranks among the top nitrogen-containing heterocycles in research databases, while its alignment with AI-aided drug design trends ensures continued relevance in high-impact studies.